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Compound of Interest

Compound Name: Dichlorophenylphosphine

Cat. No.: B166023 Get Quote

CAS Number: 644-97-3

Chemical Structure:

Molecular Formula: C₆H₅Cl₂P

Canonical SMILES: C1=CC=C(C=C1)P(Cl)Cl

InChI Key: IMDXZWRLUZPMDH-UHFFFAOYSA-N

Dichlorophenylphosphine is an organophosphorus compound featuring a phosphorus atom

bonded to a phenyl group and two chlorine atoms.[1] It is a versatile and reactive chemical

intermediate with significant applications in organic synthesis, particularly in the preparation of

phosphine ligands, flame retardants, and various other organophosphorus compounds.[2] This

technical guide provides an in-depth overview of its properties, synthesis, and key reactions,

tailored for researchers, scientists, and professionals in drug development.

Physicochemical and Safety Data
Dichlorophenylphosphine is a colorless to pale yellow liquid with a characteristic pungent

odor.[1][3][4][5] It is sensitive to moisture and air.[4] Key quantitative properties and safety

information are summarized in the tables below.

Table 1: Physicochemical Properties of Dichlorophenylphosphine
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Property Value Reference

Molecular Weight 178.98 g/mol [3]

Appearance Colorless to light yellow liquid [3][4]

Density 1.319 g/mL at 25 °C

Melting Point -51 °C

Boiling Point 225 °C [5]

Flash Point 102 °C [4]

Refractive Index 1.597 (n20/D) [4]

Table 2: Safety and Hazard Information

Hazard Statement GHS Pictogram Precautionary Statement

H301: Toxic if swallowed GHS06 (Toxic) P261, P271, P280

H314: Causes severe skin

burns and eye damage
GHS05 (Corrosive)

P303+P361+P353,

P304+P340+P310

H335: May cause respiratory

irritation
P305+P351+P338

EUH014: Reacts violently with

water

Synthesis of Dichlorophenylphosphine
The most common industrial synthesis of dichlorophenylphosphine is the Friedel-Crafts

reaction between benzene and phosphorus trichloride, using a Lewis acid catalyst such as

aluminum chloride.[5][6]

Experimental Protocol: Friedel-Crafts Synthesis
This protocol is based on the method described in patent CN103172672A.[3]
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Materials:

Aluminum chloride (AlCl₃)

Sodium chloride (NaCl)

Benzene (C₆H₆)

Phosphorus trichloride (PCl₃)

Procedure:

Catalyst Preparation: A mixture of aluminum chloride and sodium chloride (molar ratio 1:1.2)

is added to the reactor.

Reaction Initiation: Phosphorus trichloride is added to the catalyst mixture. The mixture is

stirred at 50-60 °C for 1 hour.

Addition of Benzene: The temperature is raised to 80 °C, and benzene is added uniformly

over 1 hour while maintaining reflux. The final molar ratio of aluminum chloride:sodium

chloride:benzene:phosphorus trichloride should be 1:1.2:1:2.5.

Reaction Completion: After the benzene addition is complete, the reaction is allowed to

proceed for a specified time, after which the temperature is reduced to 50 °C.

Work-up and Purification: The reaction mixture is allowed to stand, and the supernatant is

transferred to a distillation apparatus. The solid residue is extracted multiple times with

phosphorus trichloride, and the extracts are combined with the supernatant.

Distillation: The combined liquid is first distilled at atmospheric pressure at a temperature

below 90 °C to remove unreacted phosphorus trichloride and benzene. The crude

dichlorophenylphosphine is then purified by vacuum distillation at 90-120 °C under a

pressure of 40-160 mmHg.
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Workflow for the Synthesis of Dichlorophenylphosphine
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Caption: Workflow for the Synthesis of Dichlorophenylphosphine.
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Key Reactions and Applications
Dichlorophenylphosphine is a key precursor in the synthesis of a wide array of

organophosphorus compounds. Its reactivity is dominated by the nucleophilic substitution of

the chlorine atoms.

Synthesis of Tertiary Phosphines via Grignard Reagents
Dichlorophenylphosphine readily reacts with Grignard reagents to yield tertiary phosphines.

This is a versatile method for introducing various alkyl and aryl groups to the phosphorus

center.

Table 3: Synthesis of Tertiary Phosphines from Dichlorophenylphosphine

Grignard Reagent Product Yield (%) Reference

Isopropylmagnesium

bromide

Diisopropylphenylpho

sphine
52 [1]

Isopentylmagnesium

bromide

Diisopentylphenylphos

phine
46 [1]

This protocol is adapted from the procedure described by Kumar et al. (2022).[1]

Materials:

Dichlorophenylphosphine

Isopropylmagnesium bromide (in a suitable solvent like THF or ether)

Anhydrous Tetrahydrofuran (THF)

Ethyl acetate

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b166023?utm_src=pdf-body
https://www.benchchem.com/product/b166023?utm_src=pdf-body
https://www.benchchem.com/product/b166023?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9268331/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9268331/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9268331/
https://www.benchchem.com/product/b166023?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A solution of dichlorophenylphosphine (1.0 equivalent) in anhydrous THF is cooled to -10

°C under an inert atmosphere.

Isopropylmagnesium bromide (2.5 equivalents) is added dropwise to the stirred solution.

The reaction mixture is stirred at -10 °C and the progress is monitored.

Upon completion, the reaction is quenched, and the organic layer is separated.

The aqueous layer is extracted with ethyl acetate.

The combined organic layers are dried over anhydrous sodium sulfate and concentrated

under vacuum.

The crude product is purified by flash column chromatography.
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Synthesis of Tertiary Phosphines using Grignard Reagents
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Caption: General workflow for the synthesis of tertiary phosphines.
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Hydrolysis to Phenylphosphonous Acid
Dichlorophenylphosphine can be hydrolyzed to produce phenylphosphonous acid. This

reaction must be carefully controlled due to its exothermic nature.

This protocol is based on the method described in patent CN103044485A.[7]

Materials:

Dichlorophenylphosphine

Toluene

Water

Procedure:

Dichlorophenylphosphine (70.2 g) is dissolved in toluene (70 mL) in a reaction flask

equipped with a reflux condenser.

Water (16.9 g) is added dropwise while controlling the temperature to keep it below 70 °C.

After the addition of water is complete, the reaction mixture is stirred at room temperature for

30 minutes.

The reaction solution then undergoes reflux dewatering.

Toluene is removed under reduced pressure to yield phenylphosphonous acid as a white

solid.

McCormack Reaction
The McCormack reaction is a method for synthesizing phospholene oxides. In this reaction,

dichlorophenylphosphine adds to a conjugated diene to form a chlorophospholenium ring,

which is then hydrolyzed.

Applications in Drug Development and Research
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While not typically a therapeutic agent itself, dichlorophenylphosphine is a crucial building

block for the synthesis of more complex molecules with potential pharmaceutical applications.

Its primary role is in the synthesis of phosphine ligands, which are essential for many transition

metal-catalyzed cross-coupling reactions used in the construction of drug candidates. These

reactions include the Suzuki, Heck, and Buchwald-Hartwig couplings, which are fundamental in

modern medicinal chemistry for creating carbon-carbon and carbon-heteroatom bonds.

Furthermore, the organophosphorus compounds derived from dichlorophenylphosphine can

be investigated for their own biological activities. The P-phenyl group and the ability to

introduce two other substituents make it a versatile starting material for creating libraries of

compounds for screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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